Cas no 1042567-05-4 (3-(hexylamino)methylphenol)

• Product Name: 3-(hexylamino)methylphenol
• CAS No: 1042567-05-4
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5205506
• PubChem ID: 28675514
• Update Time: 2026-03-06

3-(hexylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[(hexylamino)methyl]-
• 3-(hexylamino)methylphenol

• Inchi： 1S/C13H21NO/c1-2-3-4-5-9-14-11-12-7-6-8-13(15)10-12/h6-8,10,14-15H,2-5,9,11H2,1H3
• InChI Key： SGQRRJSXMMMWIX-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(CNCCCCCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-(hexylamino)methylphenol

Recent Advances in the Study of 3-(Hexylamino)methylphenol (CAS: 1042567-05-4) and Its Applications in Chemical Biology and Medicine

The compound 3-(hexylamino)methylphenol (CAS: 1042567-05-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and emerging roles in drug development. Recent studies have demonstrated that 3-(hexylamino)methylphenol exhibits promising antimicrobial and anti-inflammatory properties, making it a candidate for further pharmacological investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 3-(hexylamino)methylphenol derivatives to enhance their bioactivity. The study employed a combination of computational modeling and high-throughput screening to identify key structural modifications that improve binding affinity to bacterial enzymes. Results indicated that certain derivatives showed potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. These findings suggest potential applications in combating antibiotic-resistant pathogens.

Another significant development was reported in a 2024 preprint on bioRxiv, where 3-(hexylamino)methylphenol was investigated for its anti-inflammatory properties. The study utilized in vitro and in vivo models to demonstrate the compound's ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6. Mechanistic studies revealed that the compound acts through modulation of the NF-κB signaling pathway, offering a novel approach to treating chronic inflammatory diseases. These results have spurred interest in further preclinical evaluations.

Beyond its therapeutic potential, 3-(hexylamino)methylphenol has also been explored for its utility in chemical biology. A recent ACS Chemical Biology publication detailed its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The probe's selectivity and sensitivity make it a valuable tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer. This dual functionality—both as a therapeutic agent and a diagnostic tool—underscores the compound's versatility in biomedical research.

In conclusion, the growing body of research on 3-(hexylamino)methylphenol (CAS: 1042567-05-4) highlights its multifaceted potential in chemical biology and medicine. From antimicrobial and anti-inflammatory applications to its role as a molecular probe, this compound represents a promising avenue for future research and development. Continued exploration of its mechanisms of action and optimization of its derivatives will be critical to unlocking its full therapeutic and diagnostic potential.